Cas no 13984-50-4 (Methyl 5-oxohexanoate)

• Product Name: Methyl 5-oxohexanoate
• CAS No: 13984-50-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00038507
• CID: 223046
• PubChem ID: 84129
• Update Time: 2025-04-19

Methyl 5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-oxo-,methyl ester
• Methyl 5-Oxohexanoate
• EINECS 237-775-1
• Methyl Acetobutyrate
• Methyl 4-acetylbutyrate
• 5-Oxohexanoic acid methyl
• 5-Oxocaproic acid methyl ester
• 5-Ketocaproic acid methyl ester
• 5-Oxohexanoic acid methyl ester
• 5-ketohexanoic acid methyl ester
• Hexanoic acid, 5-oxo-, methyl ester
• AVVPOKSKJSJVIX-UHFFFAOYSA-N
• methyl 5-oxo-hexanoate
• methyl-4-acetylbutyrate
• 5-carbomethoxy-2-pentanal
• Methyl ester of 5-oxohexanoic acid
• Hexanoic acid,5-oxo-,methyl ester
• 5-OXOCAPROIC ACID METHYU ESTER
• SY113736
• 4-oxopentane-1-carboxylic acid met
• AC8283
• DTXSID1065687
• Methyl5-oxohexanoate
• CS-0090564
• A927808
• FT-0719397
• Q63391942
• SCHEMBL437127
• Methyl5-Oxohexanoate-1,4,5-13C3
• 4-oxopentane-1-carboxylic acid methyl ester
• 13984-50-4
• EN300-6989119
• NS00024519
• MFCD00038507
• InChI=1/C7H12O3/c1-6(8)4-3-5-7(9)10-2/h3-5H2,1-2H
• AKOS023540887
• DA-32281
• ALBB-028838
• DTXCID9034529
• Methyl 5-oxohexanoate

• MDL： MFCD00038507
• Inchi： 1S/C7H12O3/c1-6(8)4-3-5-7(9)10-2/h3-5H2,1-2H3
• InChI Key： AVVPOKSKJSJVIX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(C)=O)=O

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data available
• Density: 0.996
• Melting Point: No data available
• Boiling Point: 202.2°Cat760mmHg
• Flash Point: 78.6°C
• Refractive Index: 1.415
• PSA: 43.37000
• LogP: 0.91870

Methyl 5-oxohexanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters